2-[3,6-Bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid
2-[3,6-Bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
174568-67-3
VCID:
VC0071717
InChI:
InChI=1S/C28H25N3O5/c1-29(2)16-5-9-20-23(14-16)36-24-15-17(30(3)4)6-10-21(24)27(20)19-8-7-18(13-22(19)28(34)35)31-25(32)11-12-26(31)33/h5-9,11-15H,10H2,1-4H3,(H,34,35)
SMILES:
CN(C)C1=CCC2=C(C3=C(C=C(C=C3)N(C)C)OC2=C1)C4=C(C=C(C=C4)N5C(=O)C=CC5=O)C(=O)O
Molecular Formula:
C28H23N3O5
Molecular Weight:
483.5 g/mol
2-[3,6-Bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid
CAS No.: 174568-67-3
Main Products
VCID: VC0071717
Molecular Formula: C28H23N3O5
Molecular Weight: 483.5 g/mol
![2-[3,6-Bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid - 174568-67-3](/images/no_structure.jpg)
| CAS No. | 174568-67-3 |
|---|---|
| Product Name | 2-[3,6-Bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid |
| Molecular Formula | C28H23N3O5 |
| Molecular Weight | 483.5 g/mol |
| IUPAC Name | 2-[3,6-bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxopyrrol-1-yl)benzoic acid |
| Standard InChI | InChI=1S/C28H25N3O5/c1-29(2)16-5-9-20-23(14-16)36-24-15-17(30(3)4)6-10-21(24)27(20)19-8-7-18(13-22(19)28(34)35)31-25(32)11-12-26(31)33/h5-9,11-15H,10H2,1-4H3,(H,34,35) |
| Standard InChIKey | KGFLZYXDJDOIEE-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CCC2=C(C3=C(C=C(C=C3)N(C)C)OC2=C1)C4=C(C=C(C=C4)N5C(=O)C=CC5=O)C(=O)O |
| Canonical SMILES | CN(C)C1=CCC2=C(C3=C(C=C(C=C3)N(C)C)OC2=C1)C4=C(C=C(C=C4)N5C(=O)C=CC5=O)C(=O)O |
| PubChem Compound | 5289288 |
| Last Modified | Nov 11 2021 |
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